Bracco 15000

Specification

• CAS No.: 62883-00-5
• Molecular Formula: C17H22I3N3O8
• Molecular Weight: 777.089
• IUPAC Name: 1-N,3-N-bis(1,3-dihydroxypropan-2-yl)-5-(2-hydroxypropanoylamino)-2,4,6-triiodobenzene-1,3-dicarboxamide
• Standard InChI: InChI=1S/C17H22I3N3O8/c1-6(28)15(29)23-14-12(19)9(16(30)21-7(2-24)3-25)11(18)10(13(14)20)17(31)22-8(4-26)5-27/h6-8,24-28H,2-5H2,1H3,(H,21,30)(H,22,31)(H,23,29)
• SMILES: CC(C(=O)NC1=C(C(=C(C(=C1I)C(=O)NC(CO)CO)I)C(=O)NC(CO)CO)I)O

Introduction

Chemical Identity and Properties

Bracco 15000 is a non-ionic, iodinated contrast agent with a complex molecular structure specifically designed for enhanced imaging capabilities while maintaining patient safety. Its precise chemical identity and properties are crucial to understanding its effectiveness in medical applications.

Molecular Structure and Formula

Bracco 15000 (D-Iopamidol) has the molecular formula C₁₇H₂₂I₃N₃O₈ with a molecular weight of approximately 777.1 g/mol. The compound is formally known as 1-N,3-N-bis(1,3-dihydroxypropan-2-yl)-5-(2-hydroxypropanoylamino)-2,4,6-triiodobenzene-1,3-dicarboxamide. Its structure features three iodine atoms strategically positioned on a benzene ring, which is essential for its radiopacity and diagnostic utility. The presence of these iodine atoms significantly increases the attenuation of X-rays, making it an excellent choice for visualization in computed tomography (CT) scans.

Physical and Chemical Characteristics

The compound exists as a white, crystalline powder with high water solubility. The inclusion of hydroxyl groups in its structure contributes to its hydrophilic nature, which influences its pharmacokinetic profile and enhances its safety in clinical applications. This careful chemical design allows for optimal distribution in the body while minimizing adverse reactions.

Table 1: Key Physical and Chemical Properties of Bracco 15000

Property	Value/Description
Chemical Name	1-N,3-N-bis(1,3-dihydroxypropan-2-yl)-5-(2-hydroxypropanoylamino)-2,4,6-triiodobenzene-1,3-dicarboxamide
Molecular Formula	C₁₇H₂₂I₃N₃O₈
Molecular Weight	777.1 g/mol
CAS Numbers	62883-00-5, 60208-45-9
Physical Appearance	White crystalline powder
Solubility	Highly water-soluble
Iodine Content	Three atoms per molecule

Historical Development

The development of Bracco 15000 represents a significant milestone in medical imaging history and showcases the company's commitment to research and innovation in healthcare.

Discovery and Development Timeline

The path to Bracco 15000 began in the early 1960s when Bracco researchers intensified their focus on developing contrast agents with improved safety profiles. In 1962, Bracco achieved its first breakthrough with iodamide, an original contrast agent with reduced toxicity and higher tolerability compared to existing options at the time. Building on this success, the company continued its research efforts throughout the decade.

The pivotal breakthrough came in the early 1970s with the development of Bracco 15000 (Iopamidol), which was formally introduced in 1974. This achievement was the culmination of years of dedicated research, monthly meetings, and strategic company policy decisions. The compound was developed under the leadership of Fulvio Bracco, son of the company's founder Elio Bracco, in collaboration with Professor Ernst Felder, who headed Bracco's research department.

Key Contributors and Research Team

The development of Bracco 15000 was primarily led by two key figures:

• Fulvio Bracco: As the leader of the company, he provided the vision and corporate direction that prioritized innovation in contrast media development.

• Professor Ernst Felder: As Bracco's scientist and head of research, he contributed the scientific expertise that made the development of this revolutionary compound possible. Felder was described as "a great scientist who played an essential role in the development of pharmaceutical research and in improving the health of millions of people".

The synergistic partnership between these two figures—the entrepreneur and the scientist—created the environment necessary for breakthrough innovation in medical imaging.

Synthesis and Production Methods

The production of Bracco 15000 involves sophisticated chemical processes that must meet stringent quality requirements for medical applications.

Synthetic Pathways

The synthesis of Bracco 15000 involves a multi-step process that begins with the iodination of isophthalamide. This process typically requires iodine and appropriate oxidizing agents to introduce the three iodine atoms into the aromatic ring structure. The precise control of reaction conditions, including temperature, pressure, and pH, is essential to achieve the desired chemical transformations and ensure product purity.

Industrial Production Considerations

Industrial production of Bracco 15000 employs scaled-up versions of the synthetic pathways while maintaining strict quality controls. The manufacturing process is optimized for high yield and purity, with purification techniques including crystallization and chromatography to ensure the final product meets pharmaceutical standards. Quality control measures are implemented at various stages to maintain consistency and safety across production batches.

Applications in Medical Imaging

Bracco 15000 has become a cornerstone in diagnostic imaging, with applications across multiple imaging modalities and clinical scenarios.

Primary Clinical Applications

Bracco 15000 is primarily utilized as a contrast agent in medical imaging, particularly in computed tomography (CT) scans and magnetic resonance imaging (MRI). Its ability to enhance the visibility of internal structures by absorbing X-rays effectively makes it invaluable for visualizing vascular structures and organ tissues during diagnostic procedures. This enhanced visualization capability allows clinicians to detect abnormalities that might otherwise remain hidden, leading to more accurate diagnoses and improved patient outcomes.

Mechanism of Action in Diagnostic Imaging

The mechanism of action of Bracco 15000 in diagnostic imaging relies on its radiopacity due to the presence of iodine atoms in its structure. When introduced into the body, Bracco 15000 absorbs X-rays more effectively than surrounding tissues, creating a contrast difference that can be detected and visualized in imaging studies. This differential attenuation of X-rays allows for the clear delineation of anatomical structures and pathological changes, providing valuable diagnostic information.

Study Type	Investigators	Year	Key Findings
Clinical Trials	Caresano, Tenti, Dettori	1970s	Initial safety and efficacy assessments
Comparative Studies	Multiple research centers	1980s	Superior visualization compared to ionic contrast media
Safety Profile	Various medical centers	1990s-2000s	Low incidence of adverse reactions; improved tolerability

Comparison with Other Contrast Agents

Understanding how Bracco 15000 compares to other contrast agents provides valuable context for its continued clinical relevance.

Advantages Over Previous Generations

Bracco 15000 represented a significant advancement over previous contrast agents, particularly ionic compounds. As the first non-ionic contrast agent developed from Bracco research, it offered outstanding tolerability and stability, allowing it to be stored in phials for extended periods without degradation. The non-ionic nature of the compound significantly reduced the risk of adverse reactions, particularly in patients with allergies or sensitivity to contrast media.

Comparative Analysis with Contemporary Agents

Contrast Agent	Chemical Type	Iodine Content	Key Advantages	Applications
Bracco 15000 (Iopamidol)	Non-ionic	Triiodinated	High tolerability, stability	CT, MRI
Iodamide	Ionic	Iodinated	Early improvement in toxicity	Radiography
Newer MRI Agents (e.g., Gadopiclenol)	Gadolinium-based	N/A	Lower dose requirements	MRI specific

Recent Developments and Future Directions

The legacy of Bracco 15000 continues to influence contrast agent development at Bracco and throughout the industry.